Cas no 1502638-14-3 (1-(2,3-dimethoxyphenyl)cyclobutylmethanol)

• Product Name: 1-(2,3-dimethoxyphenyl)cyclobutylmethanol
• CAS No: 1502638-14-3
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5915876
• PubChem ID: 83691330
• Update Time: 2025-05-26

1-(2,3-dimethoxyphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)cyclobutylmethanol
• EN300-1847837
• 1502638-14-3
• [1-(2,3-dimethoxyphenyl)cyclobutyl]methanol

• Inchi： 1S/C13H18O3/c1-15-11-6-3-5-10(12(11)16-2)13(9-14)7-4-8-13/h3,5-6,14H,4,7-9H2,1-2H3
• InChI Key： NHNSVJGQJJSZEI-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2OC)OC)CCC1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2,3-dimethoxyphenyl)cyclobutylmethanol

Introduction to 1-(2,3-dimethoxyphenyl)cyclobutylmethanol (CAS No. 1502638-14-3)

1-(2,3-dimethoxyphenyl)cyclobutylmethanol, identified by its Chemical Abstracts Service (CAS) number 1502638-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cycloalkyl alcohols substituted with a dimethoxyphenyl group, making it a structurally intriguing molecule with potential applications in drug discovery and development. The unique combination of a cyclobutyl moiety and a dimethoxybenzene ring imparts distinct chemical properties that make it a valuable scaffold for synthetic chemists and biologists exploring novel therapeutic agents.

The dimethoxyphenyl moiety in 1-(2,3-dimethoxyphenyl)cyclobutylmethanol contributes to its molecular complexity and functionality. Dimethoxybenzene derivatives are well-known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of two methoxy groups enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability in drug design. Additionally, the cyclobutyl group introduces rigidity to the molecular structure, which can influence binding affinity and selectivity in biological targets.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their unique pharmacokinetic profiles and improved metabolic stability. 1-(2,3-dimethoxyphenyl)cyclobutylmethanol exemplifies this trend, as it combines the benefits of both aromatic and cyclic structures. The cyclobutyl ring can serve as a privileged scaffold, providing a stable core for further derivatization while maintaining favorable pharmacological properties. This compound has been explored in various preclinical studies as a potential lead for developing new therapeutic interventions.

One of the most compelling aspects of 1-(2,3-dimethoxyphenyl)cyclobutylmethanol is its versatility in synthetic chemistry. The compound can be readily modified through various functional group transformations, allowing researchers to fine-tune its biological activity. For instance, selective halogenation or alkylation of the aromatic ring can introduce additional sites for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. Moreover, the alcohol functionality at the cyclobutyl position provides a site for esterification or etherification, expanding the range of possible modifications.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. 1-(2,3-dimethoxyphenyl)cyclobutylmethanol represents an excellent example of how combining different structural motifs can lead to novel molecules with enhanced pharmacological properties. Its unique combination of a rigid cycloalkane ring and an electron-rich aromatic system makes it an attractive candidate for targeting various biological pathways. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, given the prevalence of dimethoxybenzene derivatives in this class of drugs.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(2,3-dimethoxyphenyl)cyclobutylmethanol as a drug candidate. Molecular docking studies have shown that this compound can interact with multiple protein targets, suggesting its potential as a multitargeted drug. These studies have provided valuable insights into its binding mode and have guided the design of more potent derivatives. Additionally, virtual screening techniques have been employed to identify new analogs with improved binding affinities and selectivities.

The synthesis of 1-(2,3-dimethoxyphenyl)cyclobutylmethanol involves several key steps that highlight its synthetic challenge and elegance. The introduction of the cyclobutyl group onto the aromatic ring requires careful selection of reaction conditions to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction or direct cyclization strategies using specialized catalysts. The subsequent functionalization at the alcohol position can be achieved through esterification or etherification reactions, depending on the desired application.

In conclusion,1-(2,3-dimethoxyphenyl)cyclobutylmethanol (CAS No. 1502638-14-3) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of a dimethoxyphenyl group and a cyclobutyl moiety makes it an attractive scaffold for developing novel therapeutic agents. Recent advances in synthetic chemistry and computational biology have further highlighted its importance as a lead compound for drug discovery efforts aimed at addressing unmet medical needs.